2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone

• IUPAC Name: 2-amino-1-[4-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H27N3O/c1-2-19(13-15-6-4-3-5-7-15)14-16-8-10-20(11-9-16)17(21)12-18/h3-7,16H,2,8-14,18H2,1H3
• InChI Key: OGEHXQPVXHKHNA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C(=O)CN)CC2=CC=CC=C2
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

Chemical Structure and Properties The compound 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353988-15-4) features a piperidine ring substituted at the 1-position with a 2-aminoethanone group and at the 4-position with a [(benzyl-ethyl-amino)-methyl] moiety. Its molecular formula is C₁₇H₂₇N₃O, with a molecular weight of 289.42 g/mol . The benzyl group introduces aromaticity, while the ethyl substituent modulates lipophilicity and steric bulk.

For example, describes using sodium triacetoxyborohydride (STAB) in dichloroethane (DCE) with acetic acid to form similar piperidine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common approach is to start with the piperidine ring, which can be functionalized with the benzyl-ethyl-amino group through nucleophilic substitution reactions. The amino group can then be introduced via reductive amination or other suitable methods.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors, advanced purification techniques, and continuous flow chemistry to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The benzyl-ethyl-amino group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Analogues: Substituent Variations

Positional Isomers

• 3-Substituted Piperidine Analog: 2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone (Ref: 10-F084279) differs in the substituent position (3 vs.
• 2-Substituted Piperidine Analog: 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS: 1353975-44-6) has a benzyl-isopropyl group at the 2-position, increasing molecular weight to 303.44 g/mol (C₁₈H₂₉N₃O) .

Amino Substituent Variations

• Benzyl-Isopropyl vs. Benzyl-Ethyl : Replacing ethyl with isopropyl (e.g., CAS 1353975-44-6) increases steric bulk, which may hinder binding in confined active sites .
• Cyclopropyl-Methyl Substituent: 2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone (CAS: 1354007-42-3) features a smaller cyclopropyl group, reducing molecular weight to 211.30 g/mol (C₁₂H₂₀N₃O) .

Heterocycle Modifications

• Pyrrolidine Derivatives: Compounds like 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanone () replace piperidine with pyrrolidine, altering ring size and conformational flexibility .

Molecular Weight and Lipophilicity

• The target compound (289.42 g/mol) is lighter than its benzyl-isopropyl analog (303.44 g/mol) but heavier than cyclopropyl derivatives (e.g., 211.30 g/mol) .
• Lipophilicity (logP) is influenced by substituents: benzyl groups enhance aromatic interactions, while ethyl/isopropyl groups increase hydrophobicity.

Predicted Physical Properties

• For the analog 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS 1353975-97-9), predicted properties include a boiling point of 467.7±25.0°C and pKa of 8.58±0.29 . Similar values are expected for the target compound.

Biological Activity

2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone, also known by its CAS number 1353988-15-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, pharmacological properties, and biological activity, particularly focusing on anticancer, antibacterial, and neuroprotective effects.

Chemical Structure and Properties

The compound's chemical formula is $C_{17}H_{27}N_3O$, indicating a complex structure that includes an amino group, a piperidine ring, and a benzyl ethyl amino moiety. Its structural characteristics suggest potential interactions with various biological targets.

Synthesis

The synthesis of 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions, including the formation of the piperidine ring and subsequent modifications to introduce the benzyl ethyl amino group. Detailed synthetic pathways are often documented in chemical literature but are not extensively covered in the available sources.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds related to 2-Amino-1-{4-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone. For instance, derivatives with similar structures have shown significant cytotoxic effects against various cancer cell lines:

Compound	Cancer Cell Line	IC50 (μM)
Compound A	MDA-MB-231 (Breast)	2.43 - 7.84
Compound B	HepG2 (Liver)	4.98 - 14.65

Studies indicate that certain derivatives can inhibit microtubule assembly, leading to apoptosis in cancer cells. For example, compounds exhibiting effective inhibition at concentrations around 20 μM were found to enhance caspase activity significantly, indicating their role as microtubule-destabilizing agents .

Antibacterial Activity

The antibacterial properties of related piperidine derivatives have been assessed through Minimum Inhibitory Concentration (MIC) tests against various bacterial strains:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	0.0039 - 0.025
Escherichia coli	0.0039 - 0.025

These studies suggest that structural modifications in piperidine derivatives can lead to enhanced antibacterial activity, making them promising candidates for further development in antimicrobial therapies .

Neuroprotective Effects

While less studied than anticancer and antibacterial activities, some research indicates that compounds with similar piperidine structures may exhibit neuroprotective effects. These effects could be attributed to their ability to modulate neurotransmitter systems or inhibit neuroinflammatory pathways.

Case Studies and Research Findings

A notable study explored the structure-activity relationship (SAR) of piperidine derivatives, revealing that specific substitutions on the piperidine ring significantly impacted their biological activities:

• Compound Variants : Variants with electron-withdrawing groups showed improved anticancer potency.
• Mechanism of Action : The mechanism often involves inhibition of key enzymes involved in cancer cell proliferation and survival.